Cas no 404029-36-3 (Benzenemethanamine, 2-nitro-N-propyl-)

• Product Name: Benzenemethanamine, 2-nitro-N-propyl-
• CAS No: 404029-36-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 3970291
• PubChem ID: 28586312
• Update Time: 2025-10-31

Benzenemethanamine, 2-nitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-nitro-N-propyl-
• EN300-41925
• AKOS000258400
• 404029-36-3
• SCHEMBL6953167
• N-[(2-nitrophenyl)methyl]propan-1-amine
• [(2-NITROPHENYL)METHYL](PROPYL)AMINE
• MFCD11154473
• N-(2-NitrobenZyl)propan-1-amine

• Inchi： 1S/C10H14N2O2/c1-2-7-11-8-9-5-3-4-6-10(9)12(13)14/h3-6,11H,2,7-8H2,1H3
• InChI Key： PLWWNRIIUXGENY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CNCCC)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Additional information on Benzenemethanamine, 2-nitro-N-propyl-

Recent Advances in the Study of Benzenemethanamine, 2-nitro-N-propyl- (CAS: 404029-36-3)

The compound Benzenemethanamine, 2-nitro-N-propyl- (CAS: 404029-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of Benzenemethanamine, 2-nitro-N-propyl-, which make it a promising candidate for further investigation. The presence of the nitro group and the propylamine side chain has been shown to influence its reactivity and binding affinity to various biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives, providing valuable insights into its chemical behavior.

In terms of pharmacological activity, preliminary in vitro studies suggest that Benzenemethanamine, 2-nitro-N-propyl- exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have sparked interest in its potential as a lead compound for the development of novel anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

Another area of research has explored the synthetic pathways for Benzenemethanamine, 2-nitro-N-propyl-. Recent publications have reported optimized methods for its synthesis, focusing on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, have been successfully applied to the synthesis of this compound, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the full characterization and application of Benzenemethanamine, 2-nitro-N-propyl-. For instance, the compound's stability under various physiological conditions and its potential toxicity profiles are not yet fully understood. Ongoing research is addressing these gaps, with the aim of providing a comprehensive understanding of its biological and chemical properties.

In conclusion, Benzenemethanamine, 2-nitro-N-propyl- (CAS: 404029-36-3) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and preliminary pharmacological activities warrant further investigation to unlock its full therapeutic potential. Continued research efforts, particularly in the areas of synthetic optimization and biological evaluation, will be crucial in advancing our understanding of this compound and its applications in medicine.